Cas no 2138070-13-8 (1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid
• CAS No: 2138070-13-8
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 4640609
• PubChem ID: 132353749
• Update Time: 2025-05-19

1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H16O2/c1-2-10(5-3-6-10)11(9(12)13)7-4-8-11/h2H,1,3-8H2,(H,12,13)
• InChI Key： QPBMCKKKOXYLBC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)(C2(C=C)CCC2)CCC1

Additional information on 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid

Introduction to 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid (CAS No. 2138070-13-8)

1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid, identified by the chemical abstracts service number 2138070-13-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule, characterized by its cyclobutane core substituted with an ethenyl group and a carboxylic acid moiety, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug development. The presence of both aromatic and aliphatic components in its structure suggests potential interactions with biological targets, making it a subject of interest for researchers aiming to design novel therapeutic agents.

The structure of 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid is notable for its rigidity provided by the cyclobutane ring system, which can influence the conformational flexibility and binding affinity of the molecule. The ethenyl group introduces a degree of unsaturation, allowing for possible π-stacking interactions or electronic modulation, while the carboxylic acid functionality provides a site for hydrogen bonding and further chemical derivatization. These features collectively contribute to the compound's potential utility in various biochemical assays and as a building block for more complex molecules.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated biological activity across multiple therapeutic areas. Studies have shown that molecules incorporating cyclobutane or related motifs can exhibit enhanced binding affinity to certain protein targets, often leading to improved pharmacokinetic profiles. The 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid structure aligns well with this trend, as its rigid framework could facilitate precise interactions with biological receptors or enzymes.

One of the most compelling aspects of 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid is its potential application in the synthesis of bioactive scaffolds. Researchers have been exploring ways to leverage such compounds to develop novel treatments for diseases ranging from infectious disorders to chronic conditions. The carboxylic acid group, in particular, offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. For instance, esterification or amidation of this group could yield compounds with improved solubility or metabolic stability.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of such compounds. By employing techniques like molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid might interact with biological targets at an atomic level. These studies have already provided valuable guidance for optimizing the compound's structure to enhance its biological activity.

The pharmaceutical industry has been particularly keen on exploring non-rigid scaffolds that can adapt to complex binding sites within biological systems. However, there remains a niche for compounds like 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid, which offer a balance between rigidity and modularity. This makes them suitable for applications where both stability and adaptability are required. For example, they could serve as intermediates in the synthesis of peptidomimetics or other targeted therapies.

From a synthetic chemistry perspective, the preparation of 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid presents interesting challenges and opportunities. The synthesis likely involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles may offer pathways to improve these processes while minimizing environmental impact. Such developments would be crucial for scaling up production if the compound proves successful in preclinical studies.

The potential applications of 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor binding dynamics. By using this compound as a probe, researchers can gain deeper understanding into how biological systems function at a molecular level. This knowledge could ultimately lead to more effective strategies for treating diseases by targeting specific biological pathways.

In conclusion, 1-(1-ethenylcyclobutyl)cyclobutane-1-carboxylic acid (CAS No. 2138070-13-8) represents an exciting area of research with significant potential in medicinal chemistry and pharmacology. Its structural characteristics, combined with its versatility as a synthetic intermediate, make it a compound worth further investigation. As our understanding of biological systems continues to grow, molecules like this one will play an increasingly important role in developing innovative therapeutic solutions.